2-Chloro-1-methylpyridinium p-Toluenesulfonate
2-Chloro-1-methylpyridinium p-Toluenesulfonate
Brand Name:
Vulcanchem
CAS No.:
7403-46-5
VCID:
VC21058656
InChI:
InChI=1S/C7H8O3S.C6H7ClN/c1-6-2-4-7(5-3-6)11(8,9)10;1-8-5-3-2-4-6(8)7/h2-5H,1H3,(H,8,9,10);2-5H,1H3/q;+1/p-1
SMILES:
CC1=CC=C(C=C1)S(=O)(=O)[O-].C[N+]1=CC=CC=C1Cl
Molecular Formula:
C13H15ClNO3S+
Molecular Weight:
299.77 g/mol
2-Chloro-1-methylpyridinium p-Toluenesulfonate
CAS No.: 7403-46-5
Cat. No.: VC21058656
Molecular Formula: C13H15ClNO3S+
Molecular Weight: 299.77 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 7403-46-5 |
|---|---|
| Molecular Formula | C13H15ClNO3S+ |
| Molecular Weight | 299.77 g/mol |
| IUPAC Name | 2-chloro-1-methylpyridin-1-ium;4-methylbenzenesulfonate |
| Standard InChI | InChI=1S/C7H8O3S.C6H7ClN/c1-6-2-4-7(5-3-6)11(8,9)10;1-8-5-3-2-4-6(8)7/h2-5H,1H3,(H,8,9,10);2-5H,1H3/q;+1/p-1 |
| Standard InChI Key | KWNGIKVZXFFZNN-UHFFFAOYSA-M |
| SMILES | CC1=CC=C(C=C1)S(=O)(=O)[O-].C[N+]1=CC=CC=C1Cl |
| Canonical SMILES | CC1=CC=C(C=C1)S(=O)(=O)[O-].C[N+]1=CC=CC=C1Cl |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator